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Compound of Interest

Compound Name: TIS108

Cat. No.: B15607597 Get Quote

TIS108 Application: Technical Support Center
Welcome to the TIS108 Technical Support Center. This resource is designed to assist

researchers, scientists, and drug development professionals in calibrating the TIS108
application for soil-based experiments. Here you will find troubleshooting guides and frequently

asked questions to ensure accurate and reproducible results.

Troubleshooting Guides
This section addresses specific issues that may arise during the setup and calibration of the

TIS108 application with soil sensors.

Issue: Inaccurate pH Readings from a Calibrated Sensor
Problem: The TIS108 application is displaying pH readings that are consistently offset or

erratic, despite the pH probe having been recently calibrated.

Possible Causes and Solutions:

Incorrect Buffer Selection in TIS108: The software's selected pH buffers (e.g., pH 4.01, 7.00,

10.01) must match the physical buffer solutions used for calibration.

Temperature Mismatch: Soil temperature can significantly affect pH readings. Ensure the

"Automatic Temperature Compensation" (ATC) feature is enabled in the TIS108 application

and that the temperature probe is correctly submerged in the soil sample.
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Ground Loop Interference: Electrical interference from other laboratory equipment can

disrupt the sensitive millivolt signal from the pH probe.

Contaminated or Expired Buffers: The accuracy of your calibration is dependent on the

quality of your buffer solutions.

Troubleshooting Workflow:
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Troubleshooting workflow for inaccurate pH readings.
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Issue: TIS108 Fails to Detect a Connected Soil Moisture
Sensor
Problem: The TIS108 application does not recognize or display data from a connected soil

moisture sensor.

Possible Causes and Solutions:

Incorrect Port or Channel Selection: The sensor may be physically connected to a different

port than the one configured in the TIS108 software.

Driver Issues: The necessary driver for the sensor's data logger or interface may not be

installed or is corrupted.

Power Supply Fault: The sensor may not be receiving adequate power to function and

transmit data.

Faulty Cable or Connection: The physical connection between the sensor and the data

acquisition module could be loose or damaged.

Troubleshooting Steps:
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Step Action Expected Outcome If Unsuccessful

1

Verify Port

Configuration: In the

TIS108 'Hardware

Setup' menu, confirm

that the selected COM

port or input channel

matches the physical

connection of the

sensor.

The sensor status

changes to

'Connected' or 'Ready'

in the TIS108

interface.

Proceed to Step 2.

2

Reinstall Sensor

Driver: Close the

TIS108 application.

Navigate to the

Device Manager

(Windows) or

equivalent and

reinstall the driver for

the sensor's interface.

The device appears in

the Device Manager

without any error

icons. Relaunch

TIS108 to check for

detection.

Proceed to Step 3.

3

Check Power Supply:

Use a multimeter to

verify the voltage

output of the power

supply to the sensor

or data logger.

The measured voltage

matches the

manufacturer's

specifications for the

sensor.

Replace the power

supply and repeat the

check.

4

Inspect Physical

Connections:

Disconnect and

reconnect the cable

between the sensor

and the interface.

Check for any bent

pins or visible damage

to the cable.

A secure connection is

established, and the

sensor is detected by

the TIS108

application.

Replace the cable and

re-test.
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Frequently Asked Questions (FAQs)
Q1: How do I perform a multi-point calibration for nitrate
concentration in the TIS108 application?
A multi-point calibration is crucial for ensuring accuracy across a range of expected nitrate

concentrations in your soil samples.

Experimental Protocol: 3-Point Nitrate Calibration

Prepare Standard Solutions: Create at least three standard solutions of known nitrate

concentrations (e.g., 10 ppm, 50 ppm, and 100 ppm NO₃⁻-N) using a certified nitrate

standard and deionized water.

Initiate Calibration in TIS108:

Navigate to Calibration > New Calibration > Ion-Selective Electrode.

Select 'Nitrate' from the ion list.

Choose '3' as the number of calibration points.

Measure and Input Standards:

Rinse the nitrate probe with deionized water and blot dry.

Immerse the probe in the 10 ppm standard solution. Allow the reading in TIS108 to

stabilize.

Enter "10" as the concentration value and save the first point.

Repeat this process for the 50 ppm and 100 ppm standards.

Review and Save Calibration:

After measuring all three points, TIS108 will display a calibration curve and a slope value.
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A typical slope for a nitrate electrode is between -54 and -60 mV/decade. If the slope is

outside this range, it may indicate an issue with the probe or the standards.

Save the calibration profile with a unique name (e.g., "SoilNitrate_YYYYMMDD").

Calibration Data Summary:

Calibration Point
Standard Concentration
(ppm)

Expected mV Reading
(Typical)

1 10 130 - 150

2 50 85 - 105

3 100 60 - 80

Q2: What is the "Soil Matrix Effect," and how can I
compensate for it in the TIS108 application?
The "Soil Matrix Effect" refers to the interference from other ions and organic matter in the soil

extract that can affect the accuracy of ion-selective electrodes (ISEs), such as those for nitrate

or potassium.

Compensation Strategy: Matrix Matching

The most effective way to compensate for this is to perform your calibration using standards

prepared in a solution that mimics your soil extract's background composition.

Logical Flow for Matrix Effect Compensation:
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Workflow for matrix effect compensation.

By calibrating with standards that have a similar ionic background to your actual samples, the

response of the electrode will be more representative, leading to more accurate final

concentration measurements within the TIS108 application.

To cite this document: BenchChem. [Calibrating TIS108 application for soil-based
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607597#calibrating-tis108-application-for-soil-
based-experiments]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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